Cas no 24824-61-1 (1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-
• CAS No: 24824-61-1
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1418294
• PubChem ID: 12557195
• Update Time: 2025-04-20

1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 5-(1,1-dimethylethyl)-
• 5-(tert-Butyl)isophthalonitrile
• SCHEMBL2346998
• 24824-61-1

• Inchi： 1S/C12H12N2/c1-12(2,3)11-5-9(7-13)4-10(6-11)8-14/h4-6H,1-3H3
• InChI Key： PAULZRAVRYCSKL-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58